Cas no 58546-34-2 (Cucurbitacin IIa)

• Product Name: Cucurbitacin IIa
• CAS No: 58546-34-2
• MF: C₃₂H₅₀O₈
• MW: 562.734611034393
• MDL: MFCD07781419
• CID: 377898
• PubChem ID: 181183
• Update Time: 2025-11-06

Cucurbitacin IIa Chemical and Physical Properties

Names and Identifiers

• Cucurbitacin A
• CUCURBITACIN IIA
• 23,24-Dihydrocucurbitacin F-25-O-acetate
• 25-Acetoxy-23,24-dihydrocucurbitacin F
• 25-O-Acetyl-23,24-dihydrocucurbitacin F
• Dihydrocucurbitacin F 25-O-acetate
• Dihydrocucurbitacin Q1
• [(6R)-6-hydroxy-2-methyl-5-oxo-6-[(2S,3S,8S,9R,10R,13R,14S,16R,17R)-2,3,16-trihydroxy-4,4,9,13,14-pentamethyl-11-oxo-1,2,3,7,8,10,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]heptan-2-yl] aceta
• Hemslecin A
• Cucurbitacin IIa
• Curcurbitacin Q1
• X1160
• Curcurbitacin IIa
• C32H50O8
• 19-Norlanost-5-ene-11,22-dione, 25-(acetyloxy)-2,3,16,20-tetrahydroxy-9-methyl-, (2beta,3alpha,9beta,10alpha,16alpha)-
• HemslecinA
• MS-30213
• 1,2,16,20-Tetrahydroxy-9,10,14-trimethyl-11,22-dioxo-4,9-cyclo-9,10-secocholest-5-en-25-yl acetate
• [(6R)-6-hydroxy-2-methyl-5-oxo-6-[(2S,3S,8S,9R,10R,13R,14S,16R,17R)-2,3,16-trihydroxy-4,4,9,13,14-pentamethyl-11-oxo-1,2,3,7,8,10,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]heptan-2-yl] acetate
• 19-Norlanost-5-ene-11,22-dione,25-(acetyloxy)-2,3,16,20-tetrahydroxy-9-methyl-, (2b,3a,9b,10a,16a)-
• s5463
• CUCURBITACINIIA
• (2ss,3a,9ss,10a,16a)-25-(Acetyloxy)-2,3,16,20-tetrahydroxy-9-methyl-19-norlanost-5-ene-11,22-dione
• [(5R)-5-hydroxy-1,1-dimethyl-4-oxo-5-[(2S,3S,8S,9R,10R,13R,14S,16R,17R)-2,3,16-trihydroxy-4,4,9,13,14-pentamethyl-11-oxo-1,2,3,7,8,10,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]hexyl] acetate
• AKOS030573647
• CS-0018309
• Q-100672
• 129357-90-0
• CCG-270062
• AC-34888
• MFCD07781419
• DTXSID10926388
• HY-N1988
• CHEMBL2332392
• 58546-34-2
• Curcurbitacin IIa?
• DA-62533
• (6R)-6-[(1R,2R,3AS,3BS,7S,8S,9AR,9BR,11AR)-2,7,8-TRIHYDROXY-3A,6,6,9B,11A-PENTAMETHYL-10-OXO-1H,2H,3H,3BH,4H,7H,8H,9H,9AH,11H-CYCLOPENTA[A]PHENANTHREN-1-YL]-6-HYDROXY-2-METHYL-5-OXOHEPTAN-2-YL ACETATE
• Cucurbitacin IIa

• MDL： MFCD07781419
• Inchi： 1S/C32H50O8/c1-17(33)40-27(2,3)13-12-23(36)32(9,39)25-21(35)15-29(6)22-11-10-18-19(14-20(34)26(38)28(18,4)5)31(22,8)24(37)16-30(25,29)7/h10,19-22,25-26,34-35,38-39H,11-16H2,1-9H3/t19-,20+,21-,22+,25+,26-,29+,30-,31+,32+/m1/s1
• InChI Key： LKYNAQSYQLFTCM-GYXNDICUSA-N
• SMILES： O[C@@H]1C[C@@]2(C)[C@@H]3CC=C4C(C)(C)[C@@H]([C@H](C[C@H]4[C@]3(C)C(C[C@]2(C)[C@H]1[C@@](C(CCC(C)(C)OC(C)=O)=O)(C)O)=O)O)O

Computed Properties

• Exact Mass: 562.35100
• Monoisotopic Mass: 562.35056855 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 40
• Rotatable Bond Count: 7
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141
• Molecular Weight: 562.7
• XLogP3: 2.6

Experimental Properties

• Color/Form: Powder
• Density: 1.22
• Melting Point: No data available
• Boiling Point: 679.1±55.0 °C at 760 mmHg
• Flash Point: 209.7±25.0 °C
• Refractive Index: 1.563
• PSA: 141.36000
• LogP: 3.51510

Cucurbitacin IIa Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacins
• Triterpenoids

Additional information on Cucurbitacin IIa

Cucurbitacin IIa: A Comprehensive Overview

Cucurbitacin IIa, also known by its CAS number 58546-34-2, is a naturally occurring triterpenoid compound that has garnered significant attention in the fields of pharmacology and natural product research. This compound is primarily found in various species of the Cucurbitaceae family, including cucumbers and melons, and has been extensively studied for its potential therapeutic applications. Recent advancements in analytical techniques and bioactivity screening have further elucidated the pharmacological properties of Cucurbitacin IIa, making it a promising candidate for drug development.

The chemical structure of Cucurbitacin IIa is characterized by a complex triterpenoid skeleton, which contributes to its unique biological activities. Researchers have identified multiple functional groups within its structure that are responsible for its interactions with cellular pathways. For instance, studies have shown that Cucurbitacin IIa exhibits potent anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate key enzymes and signaling molecules involved in these processes.

One of the most compelling areas of research on Cucurbitacin IIa is its anti-tumor activity. Recent studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy drugs. The mechanism behind this activity involves the modulation of pro-apoptotic proteins such as Bax and Bid, as well as the inhibition of anti-apoptotic proteins like Bcl-2. These findings suggest that Cucurbitacin IIa could serve as a novel agent in cancer therapy, particularly for treating refractory cancers.

In addition to its anti-tumor effects, Cucurbitacin IIa has also been investigated for its potential role in neuroprotection. Preclinical studies have shown that this compound can mitigate oxidative stress and inflammation in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The ability of Cucurbitacin IIa to cross the blood-brain barrier further enhances its therapeutic potential in this domain.

The bioavailability and pharmacokinetics of Cucurbitacin IIa are critical factors influencing its therapeutic application. Recent research has focused on improving the solubility and stability of this compound through various drug delivery systems, such as nanoparticles and liposomes. These innovations aim to enhance the efficacy of Cucurbitacin IIa while minimizing potential side effects.

Despite its promising properties, further clinical trials are necessary to validate the safety and efficacy of Cucurbitacin IIa in humans. Collaborative efforts between academia and industry are expected to accelerate the translation of this natural product into clinical practice.